N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H17N3O5/c24-20(13-5-6-17-19(7-13)27-12-26-17)22-14-8-21-23(9-14)10-15-11-25-16-3-1-2-4-18(16)28-15/h1-9,15H,10-12H2,(H,22,24)
• InChI Key: PSACAQVXNPJHAJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CN3C=C(C=N3)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H17N3O5
• Molecular Weight: 379.4 g/mol
• CAS No.: 1797985-38-6

Description

N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C20H17N3O5 and its molecular weight is 379.372. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

The compound has been studied for its metabolic properties and pharmacokinetics. Renzulli et al. (2011) investigated a novel orexin 1 and 2 receptor antagonist, detailing its disposition and metabolism in humans. The study highlighted that the compound and its metabolites were eliminated primarily via feces, with urinary excretion accounting for a smaller percentage. The study is critical in understanding the metabolism and elimination pathways of similar compounds, providing insight into their potential therapeutic applications and safety profiles (Renzulli et al., 2011).

Pharmacodynamics

Further research into the pharmacodynamics of related compounds, especially those acting as receptor antagonists, has been conducted. Almeida and Soares-da-Silva (2003) studied BIA 2-093, evaluating its safety, tolerability, pharmacokinetics, and pharmacodynamics. This study provides valuable insights into the effects of such compounds on the human body, including potential therapeutic applications and safety considerations (Almeida & Soares-da-Silva, 2003).

Environmental and Health Impacts

Research has also delved into the environmental persistence and health impacts of structurally related compounds. Shaw et al. (2013) investigated persistent organic pollutants, including various dioxins and furans, in firefighters. The study highlighted the significant exposure of individuals to such compounds and their potential health risks, shedding light on the importance of monitoring and managing exposure to compounds with similar structures (Shaw et al., 2013).